Cas no 1258621-05-4 (2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid)

• Product Name: 2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid
• CAS No: 1258621-05-4
• MF: C₁₂H₈F₂N₂O₂
• MW: 250.200929641724
• MDL: MFCD18085635
• CID: 2760915
• PubChem ID: 53223022
• Update Time: 2025-10-29

2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1258621-05-4
• 2-Amino-5-(2,4-difluorophenyl)nicotinic acid, 95%
• 2-AMINO-5-(2,4-DIFLUOROPHENYL)NICOTINIC ACID
• DTXSID60687316
• A1-87397
• MFCD18085635
• 2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid

• MDL： MFCD18085635
• Inchi： 1S/C12H8F2N2O2/c13-7-1-2-8(10(14)4-7)6-3-9(12(17)18)11(15)16-5-6/h1-5H,(H2,15,16)(H,17,18)
• InChI Key： DSHYUZIYXZESOL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=NC(=C(C(=O)O)C=1)N)F

Computed Properties

• Exact Mass: 250.05538383Da
• Monoisotopic Mass: 250.05538383Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid

Professional Introduction to 2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid (CAS No. 1258621-05-4)

2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid, with the CAS number 1258621-05-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, a well-documented category known for its diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of amino and carboxylic acid functional groups combined with fluorinated aromatic rings, make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid incorporates key elements that contribute to its unique chemical properties and biological interactions. The pyridine core is a common scaffold in many bioactive molecules, providing a platform for various modifications that can enhance binding affinity and selectivity. The introduction of fluorine atoms at the 2 and 4 positions of the phenyl ring further modulates the electronic and steric properties of the molecule, potentially influencing its metabolic stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies have indicated potential interactions with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammatory disorders. These findings align with the growing interest in developing small-molecule inhibitors that can modulate these pathways effectively.

In the realm of medicinal chemistry, the synthesis of 2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid represents a significant achievement due to its complex structural motif. The synthesis involves multi-step organic transformations, including fluorination reactions and cyclization processes, which are critical for constructing the desired pyridine derivative. The use of advanced synthetic methodologies ensures high purity and yield, making it feasible for further pharmacological evaluation. Researchers have leveraged modern techniques such as transition metal-catalyzed reactions and palladium-mediated cross-coupling to streamline the synthetic route, thereby facilitating large-scale production if needed.

The pharmacological profile of 2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid is currently under investigation in several academic and industrial laboratories. Preclinical studies have begun to explore its potential therapeutic applications, particularly in oncology and immunology. The fluorinated aromatic ring is known to enhance binding affinity by increasing lipophilicity and metabolic stability, while the amino and carboxylic acid groups provide opportunities for further derivatization to improve pharmacokinetic properties. These features make it an attractive scaffold for designing novel therapeutics.

One of the most compelling aspects of 2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid is its versatility in drug design. Chemists have been experimenting with various derivatives to optimize its biological activity while minimizing potential side effects. For example, modifications at the 3-position carboxylic acid group can introduce solubility-enhancing moieties or alter receptor binding characteristics. Similarly, variations in the fluorination pattern can fine-tune electronic properties, affecting both potency and selectivity. Such structural diversification is a cornerstone of modern drug discovery efforts.

The role of fluorine atoms in medicinal chemistry cannot be overstated. They are frequently incorporated into drug molecules due to their ability to influence molecular properties significantly. In 2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid, the two fluorine atoms at positions 2 and 4 enhance hydrophobicity and electronic distribution, which can improve membrane permeability and binding interactions with biological targets. This has been observed in numerous successful drugs where fluorination has been strategically employed to enhance pharmacological efficacy.

As research progresses, 2-Amino-5-(2,4-difluorophenyl)pyridine-3-carboxylic acid is expected to play a pivotal role in developing next-generation therapeutics. The combination of its structural complexity and promising biological activity positions it as a valuable intermediate for synthesizing novel compounds with enhanced therapeutic profiles. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully harness its potential.

The development of new drugs is often a lengthy process that involves extensive testing across multiple stages—from initial synthesis to clinical trials. However, compounds like 1258621-05-4 provide a foundation upon which innovative therapies can be built more efficiently through rational drug design principles. By leveraging existing knowledge about similar molecules' behaviors, researchers can accelerate the discovery pipeline without compromising on quality or safety.

In conclusion,1258621-05-4 represents a significant advancement in pharmaceutical chemistry with its unique structural features offering multiple avenues for therapeutic development. Its potential applications span across various disease areas, making it an exciting subject for future research endeavors. With continued investigation, this compound may contribute substantially toward improving human health outcomes through innovative drug solutions.